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Compound Focus: Decanoyl N-methylglucamide

CAS No.: 85261-20-7

Cat. No.: S572507

Get Quote

The table below summarizes the key stability and storage information for MEGA-10 directly from the

manufacturer, Avanti Research [1].

Specification Details

Product Name MEGA-10 (N-decanoyl-N-methylglucamine) [1]

Form Powder [1]

Recommended Storage Temperature -20°C [1]

Stated Shelf Life 1 Year (Stability period) [1]

Hygroscopic No [1]

Light Sensitive No [1]

Stability Testing Framework: ICH Q1 Guideline

For your work in drug development, the International Council for Harmonisation (ICH) released a new,

unified guideline in April 2025: the ICH Q1 Step 2 Draft Guideline [2] [3]. This consolidated document

replaces the previous series of guidelines (Q1A-Q1F and Q5C) and provides a modern, science- and risk-

based framework for stability testing [2].
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The guideline's key aspects relevant to your work include:

Expanded Product Coverage: It explicitly covers a wide range of product types, including
conjugated products like antibody-drug conjugates, which often require detergents in their

processing [2].
Development Stability Studies: Section 2 of the guideline details the role of stress testing and
forced degradation studies. These are crucial for understanding a product's intrinsic stability,
identifying degradation pathways, and validating analytical methods [2].

Risk-Based Protocols: The guideline encourages flexible, science-based protocol designs, moving
away from one-size-fits-all approaches. It supports using prior knowledge and risk assessment to

design robust stability programs [2].

Troubleshooting Common MEGA-10 Issues

Here are solutions to common problems researchers face with detergents like MEGA-10.

Problem Possible Cause Solution

Unexpectedly Low
Solubilization Efficiency

MEGA-10 concentration is
below the Critical Micelle

Concentration (CMC)

Prepare fresh solutions and ensure the
final concentration is above the

documented CMC of ~6-7 mM [1].

Loss of Protein
Activity/Stability After
Extraction

Detergent-mediated

disruption of protein
complexes or stripping of

essential lipids

Optimize the MEGA-10-to-protein ratio;

consider milder detergents or additives for
the solubilization buffer.

Inconsistent
Experimental Results
Between Batches

Protein degradation from

multiple freeze-thaw cycles
or improper storage

Aliquot the MEGA-10 stock solution upon

reconstitution to minimize freeze-thaw
cycles. Strictly adhere to the -20°C
storage condition [1].

The diagram below outlines a general workflow for using MEGA-10 in membrane protein studies,

integrating stability best practices.
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Start: Membrane Protein Study

Storage Condition:
MEGA-10 Powder at -20°C

Reconstitute Powder

Aliquot Stock Solution

Use in Experiment

Discard Aliquot

Click to download full resolution via product page

Frequently Asked Questions

Q: Can I store the reconstituted MEGA-10 solution at 4°C for daily use? A: For short-term daily use

over a few days to a week, storage at refrigerated temperatures (2-8°C) may be acceptable to avoid

repeated freeze-thaw cycles [4]. However, for long-term stability beyond this period, the manufacturer's

recommendation of -20°C should be followed. Always label aliquots with the date of reconstitution.

Q: The new ICH Q1 guideline mentions "development stability studies." How does this apply to my

research with MEGA-10? A: This involves conducting forced degradation studies on your target protein or

formulation with MEGA-10. You would intentionally expose it to various stresses (e.g., heat, light, different
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pH levels) to understand how it degrades and to confirm that your analytical methods can detect these

changes. This is a foundational step for robust method validation [2].

Q: Where can I find the official Certificate of Analysis (CoA) for my specific lot of MEGA-10? A: The

manufacturer, Avanti Research, provides Certificates of Analysis for each lot on their product website. You

can locate your specific lot number to download the corresponding CoA for detailed quality control data [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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